Cas no 1529511-54-3 (1-(2-Hydroxyethyl)cycloheptane-1-carboxylic acid)

• Product Name: 1-(2-Hydroxyethyl)cycloheptane-1-carboxylic acid
• CAS No: 1529511-54-3
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• CID: 5746712
• PubChem ID: 79428743
• Update Time: 2025-05-23

1-(2-Hydroxyethyl)cycloheptane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1627914
• 1-(2-hydroxyethyl)cycloheptane-1-carboxylic acid
• 1-(2-hydroxyethyl)cycloheptane-1-carboxylicacid
• AKOS017983156
• 1529511-54-3
• CS-0288094
• Cycloheptanecarboxylic acid, 1-(2-hydroxyethyl)-
• 1-(2-Hydroxyethyl)cycloheptane-1-carboxylic acid

• Inchi： 1S/C10H18O3/c11-8-7-10(9(12)13)5-3-1-2-4-6-10/h11H,1-8H2,(H,12,13)
• InChI Key： OEKZPRHQSABHFK-UHFFFAOYSA-N
• SMILES： OC(C1(CCO)CCCCCC1)=O

Computed Properties

• Exact Mass: 186.125594432g/mol
• Monoisotopic Mass: 186.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.095±0.06 g/cm3(Predicted)
• Boiling Point: 336.3±15.0 °C(Predicted)
• pka: 4.59±0.20(Predicted)

Additional information on 1-(2-Hydroxyethyl)cycloheptane-1-carboxylic acid

Professional Introduction to 1-(2-Hydroxyethyl)cycloheptane-1-carboxylic Acid (CAS No. 1529511-54-3)

1-(2-Hydroxyethyl)cycloheptane-1-carboxylic acid, with the CAS number 1529511-54-3, is a compound of significant interest in the field of pharmaceutical chemistry and biomedicine. This molecule, featuring a cycloheptane core substituted with a hydroxyethyl group and a carboxylic acid functionality, has garnered attention due to its potential applications in drug development and therapeutic interventions. The unique structural attributes of this compound make it a valuable candidate for further exploration in various biochemical pathways and medical research.

The chemical structure of 1-(2-Hydroxyethyl)cycloheptane-1-carboxylic acid consists of a seven-membered cyclic hydrocarbon ring, which is a common motif in many biologically active molecules. The presence of the hydroxyethyl group at the 1-position introduces both hydrophilic and lipophilic characteristics, allowing the compound to interact effectively with both aqueous and lipid environments. This dual nature is particularly advantageous in drug design, as it can enhance solubility and bioavailability, critical factors for effective pharmacological action.

The carboxylic acid moiety at the 1-position of the cycloheptane ring provides another layer of functionality, enabling various chemical modifications such as esterification or amidation. These modifications can be exploited to tailor the pharmacokinetic properties of the compound, making it suitable for different therapeutic applications. For instance, ester derivatives of this compound have shown promise in the development of novel anti-inflammatory agents.

Recent research has highlighted the potential of 1-(2-Hydroxyethyl)cycloheptane-1-carboxylic acid in modulating biological pathways associated with inflammation and pain management. Studies have demonstrated that derivatives of this compound can interact with specific enzymes and receptors involved in these pathways, leading to reduced inflammatory responses. This has been particularly noted in preclinical trials where modified versions of this molecule have exhibited significant anti-inflammatory effects without notable side effects.

In addition to its anti-inflammatory properties, 1-(2-Hydroxyethyl)cycloheptane-1-carboxylic acid has shown promise in the field of neuropharmacology. Research indicates that certain analogs of this compound can cross the blood-brain barrier, making them viable candidates for treating neurological disorders. The ability to penetrate this barrier is crucial for drugs targeting central nervous system conditions, and the structural features of this compound appear to facilitate such penetration.

The synthesis of 1-(2-Hydroxyethyl)cycloheptane-1-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including catalytic hydrogenation and functional group transformations, are employed to achieve high yields and purity. The development of efficient synthetic routes is essential for scaling up production and making this compound more accessible for further research and commercial applications.

The pharmacological profile of 1-(2-Hydroxyethyl)cycloheptane-1-carboxylic acid has been extensively studied in vitro and in vivo. In cell culture experiments, this compound has demonstrated interactions with various target proteins, suggesting multiple potential mechanisms of action. Animal models have further corroborated these findings, showing that treatment with this compound can lead to significant reductions in inflammatory markers and pain hypersensitivity.

One of the most compelling aspects of 1-(2-Hydroxyethyl)cycloheptane-1-carboxylic acid is its potential for structural diversification. By modifying different parts of its molecular structure, researchers can generate a library of compounds with tailored biological activities. This approach is particularly valuable in drug discovery pipelines, where identifying lead compounds with optimal pharmacological properties is paramount.

The safety profile of 1-(2-Hydroxyethyl)cycloheptane-1-carboxylic acid has been evaluated through rigorous toxicological studies. Preliminary results suggest that the compound is well-tolerated at therapeutic doses, with minimal systemic toxicity observed. However, further studies are needed to fully understand its long-term safety implications and potential interactions with other medications.

The future prospects for 1-(2-Hydroxyethyl)cycloheptane-1-carboxylic acid are promising, with ongoing research aimed at elucidating its full pharmacological potential. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area, leading to new therapeutic agents based on this promising scaffold.